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Compound of Interest

Compound Name:
Methyl 2-(chloromethyl)oxazole-4-

carboxylate

Cat. No.: B1302976 Get Quote

Essential Safety and Handling Guide for Methyl
2-(chloromethyl)oxazole-4-carboxylate
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of specialized chemical reagents is paramount. This guide provides essential safety

and logistical information for Methyl 2-(chloromethyl)oxazole-4-carboxylate, a halogenated

organic compound. Adherence to these procedures is critical for personnel safety and

environmental protection.

Chemical Identifier:

Name: Methyl 2-(chloromethyl)oxazole-4-carboxylate

CAS Number: 208465-72-9[1][2][3]

Molecular Formula: C₆H₆ClNO₃[1]

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 2-(chloromethyl)oxazole-4-carboxylate is classified as a hazardous substance. The

primary hazards include:
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Acute Toxicity (Oral): Harmful if swallowed.[4][5]

Skin Corrosion/Irritation: Causes skin irritation.[4][5]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[4][5]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[4][5]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times. Use

equipment tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[4] A face shield should be

worn over safety glasses when

there is a splash hazard.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a suitable

minimum. Inspect gloves prior

to use and use proper removal

techniques to avoid skin

contact. For prolonged contact,

consider heavier-duty gloves.

Body Protection Laboratory Coat

A full-length, buttoned lab coat

is required to protect skin and

clothing from splashes.

Respiratory Protection Fume Hood

All handling of solid and

dissolved Methyl 2-

(chloromethyl)oxazole-4-

carboxylate must be

conducted in a certified

chemical fume hood to avoid

inhalation of dust or vapors.[6]

Operational Plan: Safe Handling Workflow
A systematic approach to handling Methyl 2-(chloromethyl)oxazole-4-carboxylate is

essential to minimize exposure and prevent accidents. The following workflow outlines the key

steps for safe handling in a laboratory setting.
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Caption: Workflow for the safe handling of Methyl 2-(chloromethyl)oxazole-4-carboxylate.

Experimental Protocol for Safe Handling:

Preparation: Before handling the chemical, ensure the work area, specifically the chemical

fume hood, is clean and uncluttered. Verify that an appropriate fire extinguisher, safety

shower, and eyewash station are accessible. All necessary PPE must be donned correctly.

Weighing:
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Perform all weighing operations within a chemical fume hood to contain any airborne

particles.

Use a tared, sealed container to weigh the solid compound.

Clean any spills on the balance immediately with a damp cloth, which should then be

disposed of as hazardous waste.

Dissolution:

Add the solvent to the solid compound slowly in the reaction vessel, inside the fume hood.

Keep the container covered as much as possible during dissolution to minimize vapor

release.

Reaction Use:

Conduct the reaction in a closed or contained system within the fume hood.

Maintain constant vigilance and do not leave the reaction unattended.

Decontamination:

After use, decontaminate all glassware and equipment that came into contact with the

chemical. Rinse with an appropriate solvent and collect the rinsate as halogenated waste.

Wipe down the work surface in the fume hood.

Remove and dispose of gloves properly, and wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of Methyl 2-(chloromethyl)oxazole-4-carboxylate and associated waste is

crucial to prevent environmental contamination. As a chlorinated organic compound, it must be

treated as hazardous waste.
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Waste Type Collection Container Disposal Procedure

Solid Chemical Waste
Labeled, sealed, and

compatible waste container.

Collect unused or expired solid

Methyl 2-

(chloromethyl)oxazole-4-

carboxylate in a designated

hazardous waste container.

The container must be clearly

labeled with the chemical

name and hazard symbols.

Liquid Halogenated Waste
Labeled, sealed, and

compatible waste container.

All solutions containing Methyl

2-(chloromethyl)oxazole-4-

carboxylate and rinsates from

cleaning contaminated

glassware must be collected

as halogenated organic waste.

[6][7] Never mix halogenated

waste with non-halogenated

organic waste.[6][7]

Contaminated Labware
Designated hazardous waste

bags or containers.

Disposable items such as

gloves, weighing paper, and

pipette tips that are

contaminated with the

chemical should be placed in a

sealed bag or container,

clearly labeled as hazardous

waste.

Empty Chemical Containers Original container. Empty containers should be

triple-rinsed with a suitable

solvent. The rinsate must be

collected as halogenated

waste. After rinsing, the

container can be disposed of

according to institutional

guidelines, which may require
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defacing the label before

disposal.

Final Disposal: All collected hazardous waste must be disposed of through a licensed

professional waste disposal service in accordance with local, state, and federal regulations.[4]

Do not dispose of this chemical down the drain.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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